Cas no 120122-93-2 (6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one)

• Product Name: 6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• CAS No: 120122-93-2
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 105118
• PubChem ID: 14423587
• Update Time: 2025-04-18

6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one,6-nitro-4-(2-pyridinylmethyl)-
• 6-nitro-4-(pyridin-2-ylmethyl)-1,4-benzoxazin-3-one
• 6-NITRO-4-(PYRIDINE-2-YLMETHYL)-1,4-BENZOXAZIN-3(4H)-ONE
• 120122-93-2
• 6-Nitro-4-[(pyridin-2-yl)methyl]-2H-1,4-benzoxazin-3(4H)-one
• Benzene, 1-methyl-3-nitroso-
• DTXSID20560131

• Inchi： 1S/C14H11N3O4/c18-14-9-21-13-5-4-11(17(19)20)7-12(13)16(14)8-10-3-1-2-6-15-10/h1-7H,8-9H2
• InChI Key： WUKGYTSINZSRRG-UHFFFAOYSA-N
• SMILES： O1CC(N(CC2C=CC=CN=2)C2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.07503
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 85.57